3-Benzyl-6-(2-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C17H14N4OS
• Molecular Weight: 322.4 g/mol
• IUPAC Name: 3-benzyl-6-(2-methoxyphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C17H14N4OS/c1-22-14-10-6-5-9-13(14)16-20-21-15(18-19-17(21)23-16)11-12-7-3-2-4-8-12/h2-10H,11H2,1H3
• InChI Key: JOXSYXPHZWBYIY-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1C2=NN3C(=NN=C3S2)CC4=CC=CC=C4

Description

3-Benzyl-6-(2-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has attracted significant attention in scientific research due to its potential applications in various fields. This compound belongs to the class of triazolothiadiazoles, which are known for their diverse biological activities.

Scientific Research Applications

3-Benzyl-6-(2-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has shown potential applications in various fields of scientific research. One of the most significant applications is in the field of medicinal chemistry. This compound has been reported to exhibit promising antimicrobial, antifungal, antitumor, and anti-inflammatory activities. In addition, it has been shown to possess potent analgesic and antipyretic effects.

Mechanism of Action

The mechanism of action of 3-Benzyl-6-(2-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, studies have suggested that this compound exerts its biological activities through various mechanisms. For instance, it has been reported to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of prostaglandins that are responsible for inflammation and pain. Additionally, it has been shown to induce apoptosis in cancer cells by activating the caspase-3 pathway.
Biochemical and Physiological Effects
3-Benzyl-6-(2-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been reported to exhibit various biochemical and physiological effects. For instance, it has been shown to reduce the levels of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α) in animal models of inflammation. Additionally, it has been reported to decrease the levels of oxidative stress markers such as malondialdehyde (MDA) and increase the levels of antioxidant enzymes such as superoxide dismutase (SOD) in animal models of oxidative stress.

Advantages and Limitations for Lab Experiments

3-Benzyl-6-(2-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has several advantages for lab experiments. One of the main advantages is its broad spectrum of biological activities, which makes it a useful compound for studying various physiological and pathological processes. Additionally, it has been shown to exhibit low toxicity and good bioavailability, which makes it a promising candidate for drug development.
However, there are also some limitations associated with the use of 3-Benzyl-6-(2-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments. One of the main limitations is its low solubility in water, which can make it difficult to administer in animal studies. Additionally, its mechanism of action is not fully understood, which can make it challenging to interpret the results of experiments.

Future Directions

There are several future directions for research on 3-Benzyl-6-(2-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One of the most promising directions is the development of this compound as a potential drug candidate for various diseases. In particular, its antimicrobial, antifungal, antitumor, and anti-inflammatory activities make it a promising candidate for the development of new antibiotics, antifungal agents, anticancer drugs, and anti-inflammatory agents.
Another future direction is the elucidation of its mechanism of action. Further studies are needed to understand the molecular targets of this compound and the signaling pathways involved in its biological activities.
Conclusion
In conclusion, 3-Benzyl-6-(2-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a promising compound with potential applications in various fields of scientific research. Its broad spectrum of biological activities, low toxicity, and good bioavailability make it a promising candidate for drug development. However, further studies are needed to fully understand its mechanism of action and to develop it as a potential drug candidate for various diseases.

Synthesis Methods

The synthesis of 3-Benzyl-6-(2-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole can be achieved through various methods. One of the most common methods is the reaction of 2-methoxybenzaldehyde with thiosemicarbazide in the presence of glacial acetic acid to form 2-methoxyphenyl-1,3-thiazolidine-4-one. This intermediate compound is then reacted with benzyl bromide and sodium azide to yield 3-Benzyl-6-(2-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole.